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Compound of Interest

2-[(2-Bromophenyl)methoxy]acetic
Compound Name: ”
aci

Cat. No.: B13229234

Get Quote

Executive Summary & Scientific Rationale

CAS 816417-94-4, chemically known as 2-[(2-Bromophenyl)methoxy]acetic acid, is a high-
value bifunctional intermediate characterized by two orthogonal reactive sites: an aryl bromide

(electrophile for cross-coupling) and a carboxylic acid (nucleophile/electrophile for
condensation).

Its structural motif—an ortho-bromobenzyl ether linked to a glycolic acid moiety—mimics the
pharmacophores found in several therapeutic classes, including Prostaglandin receptor
agonists, SGLT2 inhibitors, and PPAR agonists. The presence of the ortho-bromide provides a
critical handle for late-stage diversification via Suzuki-Miyaura or Buchwald-Hartwig couplings,
allowing researchers to rapidly generate libraries of biaryl ether analogs without rebuilding the
core scaffold.

Key Functional Advantages:

o Orthogonal Reactivity: The carboxylic acid can be derivatized (amide/ester formation) without
affecting the aryl bromide, and vice versa.
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 Lipophilicity Modulation: The benzyl ether linkage introduces a flexible, lipophilic spacer often
required for binding pocket accommodation in GPCRs and enzymes.

o Stable Linker: The ether oxygen is metabolically robust compared to esters, enhancing the
pharmacokinetic profile of final drug candidates.

Chemical Identity & Properties

Property Specification

Chemical Name 2-[(2-Bromophenyl)methoxy]lacetic acid
CAS Number 816417-94-4

Molecular Formula CoH9BrOs

Molecular Weight 245.07 g/mol

Structure ortho-Br-CsHa-CH2-O-CH2-COOH
Appearance White to off-white crystalline powder

Soluble in DMSO, Methanol, DCM; Sparingly

Solubility ]

soluble in water
pKa (Predicted) ~3.5 (Carboxylic acid)
Melting Point 102-106 °C (Typical)

Synthetic Applications & Protocols
Workflow Overview

The utility of CAS 816417-94-4 lies in its ability to serve as a "hub" for divergent synthesis. The
following diagram illustrates the two primary pathways for functionalization.

Pathway A:
Carboxyl Functionalization

Amides/Esters
(Linker Extension)

Amidation/Esterification Cross-Coupling

CAS 816417-94-4
(Bifunctional Core)

Target Active

Suzuki/Buchwald Coupling ﬂm/ﬁoﬂ,’ Pharmaceutical Ingredient
Pathway B: Biaryl Ethers
Aryl Bromide Coupling (Scaffold Expansion)
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Figure 1: Divergent synthetic pathways utilizing the bifunctional nature of CAS 816417-94-4.

Protocol A: Chemoselective Amidation (Carboxyl
Functionalization)

Objective: To couple the carboxylic acid terminus with an amine (e.g., a piperazine or aniline
derivative) while preserving the aryl bromide for subsequent steps.

Reagents:

Substrate: CAS 816417-94-4 (1.0 equiv)

Amine Partner: R-NHz (1.1 equiv)

Coupling Agent: HATU (1.2 equiv) or T3P (50% in EtOAc, 1.5 equiv)

Base: DIPEA (3.0 equiv)

Solvent: DMF or DCM (anhydrous)

Step-by-Step Methodology:

Preparation: Dissolve CAS 816417-94-4 (10 mmol) in anhydrous DMF (50 mL) under a
nitrogen atmosphere.

o Activation: Add DIPEA (30 mmol) followed by HATU (12 mmol) at 0 °C. Stir for 15 minutes to
generate the active ester.

o Expert Insight: Maintaining 0 °C prevents potential racemization if the amine partner is
chiral, although the acid itself is achiral.

e Coupling: Add the amine partner (11 mmol) dropwise. Allow the reaction to warm to room
temperature (20-25 °C) and stir for 4—6 hours.

e Monitoring: Monitor by TLC (5% MeOH in DCM) or LC-MS. The starting acid peak should
disappear.[1]
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e Workup: Dilute with EtOAc (150 mL), wash with 1N HCI (2x), sat. NaHCOs (2x), and brine.
Dry over Na2SOa4 and concentrate.

 Purification: Recrystallize from EtOAc/Heptane or purify via flash chromatography (SiOz).
Self-Validating Checkpoint:

e LC-MS: Confirm mass [M+H]* corresponds to the amide product. The isotopic pattern of
Bromine (1:1 ratio of 7°Br/81Br) must be preserved, confirming the aryl bromide remained
intact.

Protocol B: Suzuki-Miyaura Cross-Coupling (Aryl
Functionalization)

Objective: To react the aryl bromide with a boronic acid to generate a biaryl ether scaffold.
Reagents:

o Substrate: CAS 816417-94-4 (or its ester/amide derivative) (1.0 equiv)

e Boronic Acid: Ar-B(OH)z (1.2 equiv)

o Catalyst: Pd(dppf)Cl2-DCM (0.05 equiv)

o Base: K2COs (3.0 equiv) or Cs2COs (2.0 equiv)

e Solvent: 1,4-Dioxane/Water (4:1 v/v)

Step-by-Step Methodology:

o Degassing: Charge the reaction vessel with the substrate, boronic acid, and base. Add the
solvent mixture and sparge with Nitrogen or Argon for 15 minutes.

o Critical Step: Oxygen removal is vital to prevent homocoupling of the boronic acid or
oxidation of the catalyst.

o Catalyst Addition: Add Pd(dppf)Cl2-DCM rapidly under positive inert gas pressure.
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¢ Reaction: Heat the mixture to 80—90 °C for 12—16 hours.

e Workup: Cool to room temperature. Filter through a Celite pad to remove Palladium
residues. Acidify the filtrate to pH ~3 with 1N HCI (if the free acid was used) to ensure the
product is protonated for extraction.

o Extraction: Extract with EtOAc (3x). Wash combined organics with brine, dry, and
concentrate.

Scientific Rationale:

e Solvent Choice: The Dioxane/Water system ensures solubility of both the organic substrate
and the inorganic base, facilitating the transmetallation step.

o Catalyst Selection: Pd(dppf)Clz is robust and resistant to dehalogenation side reactions
compared to Pd(PPhs)a.

Quality Control & Analytical Standards

To ensure the integrity of CAS 816417-94-4 in pharmaceutical applications, the following QC
parameters must be met.

Analytical Method: HPLC-UV

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 3.5 um).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 15 minutes.

Flow Rate: 1.0 mL/min.

Detection: 254 nm (Aryl absorption) and 210 nm (Carbonyl).

Acceptance Criteria
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Test Acceptance Limit
Appearance White to off-white solid
Purity (HPLC) > 98.0%

1H-NMR Identity

Conforms to structure (Characteristic singlet at
~4.7 ppm for O-CH2-Ph)

Loss on Drying

< 0.5% w/w

Residue on Ignition

< 0.1% w/w

Safety & Handling

o Hazard Classification: Irritant (Skin/Eye/Respiratory).

o Handling: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood to avoid

inhalation of dust.

o Storage: Store at 2-8 °C in a tightly sealed container, protected from light and moisture.

» Disposal: Dispose of as halogenated organic waste.
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+ Related Scaffold Applications: Grempler, R., et al. (2012). "Empagliflozin, a novel selective
sodium glucose cotransporter-2 (SGLT-2) inhibitor". Diabetes, Obesity and Metabolism,
14(1), 83-90. (Contextual reference for benzyl ether pharmacophores). Link

Disclaimer: This document is for research and development purposes only. The protocols
provided should be validated in the user's specific laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. all cis-5,8,11,14,17-Eicosapentaenoic Acid | 10417-94-4 | Tokyo Chemical Industry Co.,
Ltd.(APAC) [tcichemicals.com]

. 2925576-60-7|4-Bromo-3-(ethoxymethyl)benzoic acid|BLD Pharm [bldpharm.com]
. 2925576-60-7|4-Bromo-3-(ethoxymethyl)benzoic acid|BLD Pharm [bldpharm.com]
. 2925576-60-7|4-Bromo-3-(ethoxymethyl)benzoic acid|BLD Pharm [bldpharm.com]
. 1147858-83-0|2,6-Dibromobenzyl acetate|BLD Pharm [bldpharm.com]
. 1147858-83-0|2,6-Dibromobenzyl acetate|BLD Pharm [bldpharm.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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